Cas no 2306259-55-0 ((3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid)

• Product Name: (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid
• CAS No: 2306259-55-0
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 5107519
• Update Time: 2026-03-03

(3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(tert-butoxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid

• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(9(14)15)8(12)6-13/h7-8H,4-6H2,1-3H3,(H,14,15)/t7?,8-/m1/s1
• InChI Key： VAXFBQGBIHPZCF-BRFYHDHCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)=O)[C@H](F)C1

Additional information on (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid

Comprehensive Guide to (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid (CAS No. 2306259-55-0)

(3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid (CAS No. 2306259-55-0) is a fluorinated piperidine derivative with significant applications in pharmaceutical and chemical research. This compound, often referred to as a Boc-protected fluoro-piperidine carboxylic acid, is widely used in drug discovery and medicinal chemistry due to its unique structural properties. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a fluorine atom makes it a versatile intermediate for synthesizing bioactive molecules.

The chemical structure of (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid features a piperidine ring substituted with a fluorine atom at the 3-position and a carboxylic acid group at the 4-position. The Boc group at the nitrogen atom enhances the compound's stability, making it suitable for various synthetic transformations. Researchers often utilize this compound in the development of enzyme inhibitors, receptor modulators, and other pharmaceutical intermediates.

One of the key advantages of (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid is its role in asymmetric synthesis. The stereochemistry at the 3-position (S-configuration) allows for the creation of chiral molecules, which are crucial in designing drugs with high specificity and reduced side effects. This aligns with the growing demand for stereoselective synthesis in modern drug development.

In recent years, the interest in fluorinated compounds has surged due to their ability to improve the metabolic stability and bioavailability of drugs. The incorporation of fluorine into (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid enhances its potential as a building block for fluorine-containing pharmaceuticals, a hot topic in the pharmaceutical industry. This trend is driven by the success of fluorinated drugs like fluoroquinolones and fluoro-alkylated therapeutics.

The synthesis of (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid typically involves multi-step organic reactions, including Boc protection, fluorination, and carboxylic acid functionalization. Researchers often optimize these steps to achieve high yields and purity, which are critical for downstream applications. The compound's CAS number 2306259-55-0 is frequently searched in chemical databases, reflecting its importance in academic and industrial research.

From a commercial perspective, (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid is available from specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its price and availability may vary depending on the scale of procurement and the supplier's location. Companies engaged in custom synthesis and contract research often list this compound in their catalogs, highlighting its demand in the market.

In conclusion, (3S)-1-tert-butoxycarbonyl-3-fluoro-piperidine-4-carboxylic acid (CAS No. 2306259-55-0) is a valuable compound with broad applications in drug discovery and chemical synthesis. Its unique structural features, including the Boc group, fluorine atom, and carboxylic acid functionality, make it a versatile tool for researchers. As the pharmaceutical industry continues to explore fluorinated building blocks and chiral intermediates, this compound is likely to remain in high demand.